Cas no 2091620-44-7 (3-(6-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(6-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile
• CAS No: 2091620-44-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5722920
• PubChem ID: 121204253
• Update Time: 2025-05-24

3-(6-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• F1907-8201
• 3-[6-(hydroxymethyl)-2,3-dihydroindol-1-yl]-3-oxopropanenitrile
• 3-(6-(hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile
• 2091620-44-7
• AKOS026712544
• 1H-Indole-1-propanenitrile, 2,3-dihydro-6-(hydroxymethyl)-β-oxo-
• 3-(6-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C12H12N2O2/c13-5-3-12(16)14-6-4-10-2-1-9(8-15)7-11(10)14/h1-2,7,15H,3-4,6,8H2
• InChI Key： REBNTNNWNDYWEY-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1C2C=C(CO)C=CC=2CC1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 551.8±50.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 3-(6-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile

Introduction to 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile and Its Significance in Modern Chemical Biology

3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile, identified by its CAS number 2091620-44-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both hydroxymethyl and nitrile functional groups within its molecular structure suggests a high degree of reactivity, making it a promising candidate for further exploration in synthetic chemistry and drug design.

The indoline moiety, a prominent feature of this compound, is well-documented for its role in various biological processes and its incorporation into pharmaceuticals. Indoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile enhances its pharmacological profile, potentially enabling it to interact with biological targets in a unique manner. This has spurred significant interest among researchers aiming to develop next-generation medications.

In recent years, the field of chemical biology has seen remarkable advancements, particularly in the area of structure-based drug design. The compound 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile exemplifies this trend, as it combines structural complexity with functional diversity. Its molecular architecture allows for multiple points of interaction with biological systems, which is a key consideration in the design of effective drugs. The hydroxymethyl group, in particular, can participate in hydrogen bonding and other non-covalent interactions, thereby facilitating binding to specific biological targets.

The nitrile group within the molecule also contributes to its versatility. Nitriles are known for their ability to undergo various chemical transformations, including hydrolysis to carboxylic acids and reduction to primary amines. These reactions can be harnessed to modify the compound’s properties or to synthesize derivatives with enhanced biological activity. Such flexibility makes 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile a valuable scaffold for medicinal chemists.

The significance of this compound is further underscored by its potential applications in addressing complex diseases. Current research indicates that indoline derivatives exhibit promising activity against various pathological conditions. For instance, studies have shown that certain indoline-based compounds can inhibit enzymes involved in cancer progression or modulate inflammatory responses. The unique structural features of 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile position it as a candidate for developing novel therapeutics targeting these pathways.

In addition to its pharmacological potential, 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile may find utility in other areas of chemical biology. Its reactivity allows for the synthesis of complex derivatives that can serve as probes or tools for studying biological mechanisms. Such derivatives could provide insights into the function of key enzymes or receptors, aiding in the understanding of disease processes at a molecular level.

The development of new synthetic methodologies has also played a crucial role in advancing the study of this compound. Modern techniques enable researchers to construct intricate molecular frameworks with high precision and yield. These advancements have made it possible to explore the full potential of 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile and its derivatives more efficiently than ever before.

The integration of computational methods into drug discovery has further accelerated progress. Molecular modeling and simulations allow researchers to predict the behavior of compounds like 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile before they are synthesized, saving time and resources. These computational tools can also help identify optimal modifications to enhance the compound’s potency and selectivity.

The future prospects for 3-(6-(Hydroxymethylindolin-1-yl)-3-oxopropanenitrile are bright, with ongoing research poised to uncover new applications and therapeutic possibilities. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs. Their unique structural features and reactivity make them indispensable tools for both academic research and industrial drug development.